Cas no 957035-13-1 (2-Bromo-6-ethoxyphenylboronic acid)
957035-13-1 structure
Product Name:2-Bromo-6-ethoxyphenylboronic acid
CAS No:957035-13-1
MF:C8H10BBrO3
MW:244.878201961517
MDL:MFCD09475869
CID:802709
PubChem ID:44118571
Update Time:2025-04-19
2-Bromo-6-ethoxyphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-Bromo-6-ethoxyphenyl)boronic acid
- 2-Bromo-6-ethoxyphenylboronic acid
- Boronic acid,B-(2-bromo-6-ethoxyphenyl)-
- BS-22466
- J-508446
- (2-Bromo-6-ethoxyphenyl)boronicacid
- CS-0176050
- 957035-13-1
- A845386
- DTXSID70656891
- MFCD09475869
- (2-bromo-6-ethoxy-phenyl)boronic acid
- 2-Bromo-6-ethoxybenzeneboronic acid
- FT-0654178
- AKOS015834928
- DB-020688
-
- MDL： MFCD09475869
- Inchi： 1S/C8H10BBrO3/c1-2-13-7-5-3-4-6(10)8(7)9(11)12/h3-5,11-12H,2H2,1H3
- InChI Key： ASWKELCQKXPWGQ-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1B(O)O)OCC
Computed Properties
- Exact Mass: 243.99100
- Monoisotopic Mass: 243.991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7A^2
Experimental Properties
- Density: 1.53
- Boiling Point: 375.5°C at 760 mmHg
- Flash Point: 180.9°C
- Refractive Index: 1.567
- PSA: 49.69000
- LogP: 0.52760
2-Bromo-6-ethoxyphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B694293-10mg |
2-Bromo-6-ethoxyphenylboronic acid |
957035-13-1 | 10mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B694293-25mg |
2-Bromo-6-ethoxyphenylboronic acid |
957035-13-1 | 25mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B694293-50mg |
2-Bromo-6-ethoxyphenylboronic acid |
957035-13-1 | 50mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B694293-100mg |
2-Bromo-6-ethoxyphenylboronic acid |
957035-13-1 | 100mg |
$ 98.00 | 2023-04-18 | ||
| Apollo Scientific | OR11483-250mg |
2-Bromo-6-ethoxybenzeneboronic acid |
957035-13-1 | 98% | 250mg |
£146.00 | 2023-09-02 | |
| Apollo Scientific | OR11483-1g |
2-Bromo-6-ethoxybenzeneboronic acid |
957035-13-1 | 98% | 1g |
£364.00 | 2023-09-02 | |
| abcr | AB236103-100 mg |
2-Bromo-6-ethoxybenzeneboronic acid; 97% |
957035-13-1 | 100mg |
€161.00 | 2023-04-27 | ||
| abcr | AB236103-250 mg |
2-Bromo-6-ethoxybenzeneboronic acid; 97% |
957035-13-1 | 250mg |
€280.00 | 2023-04-27 | ||
| Chemenu | CM126563-100mg |
(2-bromo-6-ethoxyphenyl)boronic acid |
957035-13-1 | 95% | 100mg |
$182 | 2024-07-18 | |
| Chemenu | CM126563-250mg |
(2-bromo-6-ethoxyphenyl)boronic acid |
957035-13-1 | 95% | 250mg |
$272 | 2024-07-18 |
2-Bromo-6-ethoxyphenylboronic acid Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
957035-13-1 (2-Bromo-6-ethoxyphenylboronic acid) Related Products
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- 1315476-02-8(2-Bromo-3-chloro-6-ethoxyphenylboronic acid)
- 1217501-37-5(2,5-Dibromo-4-methoxyphenylboronic Acid)
- 352525-81-6(3-BROMO-2-ETHOXYPHENYLBORONIC ACID)
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- 848779-86-2(3-Bromo-2-propoxyphenylboronic acid)
- 352525-82-7(5-Bromo-2-ethoxyphenylboronic acid)
- 889849-21-2((4-Bromo-2-methoxyphenyl)boronic acid)
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